Cas no 921542-88-3 (2-{3-(2H-1,3-benzodioxol-5-yl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide)

• Product Name: 2-{3-(2H-1,3-benzodioxol-5-yl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide
• CAS No: 921542-88-3
• MF: C₁₇H₁₄N₄O₅
• MW: 354.316863536835
• CID: 6074821
• PubChem ID: 18569462
• Update Time: 2025-06-15

2-{3-(2H-1,3-benzodioxol-5-yl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2H-1,3-benzodioxol-5-yl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide
• 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]acetamide
• 921542-88-3
• 2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
• AKOS024629704
• F2233-0260

• Inchi： 1S/C17H14N4O5/c18-14(22)8-20-11-2-1-5-19-15(11)16(23)21(17(20)24)7-10-3-4-12-13(6-10)26-9-25-12/h1-6H,7-9H2,(H2,18,22)
• InChI Key： YFYCSTHHAXGURF-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C2=CC=CN=C2C(=O)N(CC2=CC=C3OCOC3=C2)C1=O

Computed Properties

• Exact Mass: 354.09641956g/mol
• Monoisotopic Mass: 354.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-{3-(2H-1,3-benzodioxol-5-yl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide

Introduction to Compound with CAS No. 921542-88-3 and Product Name: 2-{3-(2H-1,3-benzodioxol-5-yl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide

The compound in question, identified by the CAS number 921542-88-3, is a highly specialized molecule with a complex structural framework. Its product name, 2-{3-(2H-1,3-benzodioxol-5-yl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide, underscores its intricate chemical composition and potential biological significance. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and the latest research applications that highlight its importance in the field of chemical biology and pharmaceutical development.

The molecular structure of this compound features a pyrido[3,2-d]pyrimidine core, which is a fused heterocyclic system comprising a pyridine ring and a pyrimidine ring. This particular scaffold is well-documented for its role in various bioactive molecules, often exhibiting significant pharmacological properties. The presence of the 2H-1,3-benzodioxol-5-yl moiety adds an additional layer of complexity, contributing to the molecule's unique electronic and steric properties. This benzodioxol group is known for its stability and interaction potential with biological targets, making it a valuable component in drug design.

The acetamide functional group at the terminal position of the molecule introduces a polar moiety that can enhance solubility and binding affinity to biological receptors. This feature is particularly crucial in pharmaceutical applications where bioavailability and target interaction are paramount. The overall architecture of the compound suggests potential interactions with enzymes and receptors involved in critical cellular pathways, making it a promising candidate for further investigation.

Recent advancements in chemical biology have brought attention to the therapeutic potential of molecules with similar structural motifs. Studies have demonstrated that pyrido[3,2-d]pyrimidines can modulate various biological processes, including DNA repair mechanisms and cell cycle regulation. The specific substitution pattern in this compound may confer unique properties that could be exploited for therapeutic intervention. For instance, the 2H-1,3-benzodioxol group has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

Moreover, the dioxol ring's ability to engage in hydrogen bonding and hydrophobic interactions makes it an attractive scaffold for designing molecules that interact with biological targets. This characteristic is particularly relevant in the development of kinase inhibitors, where precise binding to active sites is essential for efficacy. The acetamide moiety further enhances these interactions by providing additional hydrogen bonding opportunities with polar residues on the target protein.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The pyrido[3,2-d]pyrimidine core has been associated with molecules that modulate Janus kinases (JAKs), which are key players in inflammatory signaling pathways. By targeting these enzymes, the compound could potentially mitigate inflammatory responses and related diseases.

Additionally, the structural features of this molecule may contribute to its ability to cross cell membranes efficiently. This property is critical for drugs intended to reach intracellular targets. The balance between hydrophobic and polar regions in the molecule facilitates its solubility and permeability across lipid bilayers. Such characteristics are often sought after in drug candidates aiming for systemic delivery.

Research into similar compounds has also highlighted their potential as scaffolds for drug discovery programs. By modifying key functional groups while retaining the core structure, chemists can generate libraries of derivatives with tailored properties. This approach allows for rapid optimization of potency, selectivity, and pharmacokinetic profiles. The compound under discussion could serve as a foundation for such explorations.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and stereochemical precision required at multiple stages. Advanced synthetic methodologies have been employed to construct the pyrido[3,2-d]pyrimidine core while introducing substituents at specific positions without compromising overall integrity. Such synthetic efforts underscore the compound's feasibility as a lead molecule for further development.

As research progresses，the therapeutic applications of this compound are expected to expand beyond initial findings。 Collaborative efforts between chemists，biologists，and clinicians will be crucial in translating laboratory discoveries into clinical benefits。 The integration of computational modeling techniques will aid in predicting molecular interactions， thereby accelerating the drug discovery pipeline。

In conclusion，the compound identified by CAS No. 921542-88-3，with its product name 2-{3-(2H-1，3-benzodioxol-l 5-y 11methyl 24-dioxo-l H，24 H。34 H-pyrido [32 -d]pyrimidin 11yl}acetamide，represents a fascinating example of how intricate molecular structures can lead to novel pharmacological insights。 Its unique scaffold，functional groups，and preliminary biological activities position it as a promising candidate for further exploration。 As research continues，this compound holds great potential to contribute significantly to advancements in chemical biology and pharmaceutical sciences。